N-(1,1-diethyl-2-propyn-1-yl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(3-ethylpent-1-yn-3-yl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C15H21NO4S/c1-6-15(7-2,8-3)16-21(17,18)14-11-12(19-4)9-10-13(14)20-5/h1,9-11,16H,7-8H2,2-5H3
• InChI Key: BRUPBBCJLDRXFG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#C)NS(=O)(=O)C1=C(C=CC(=C1)OC)OC
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

N-(1,1-diethyl-2-propyn-1-yl)-2,5-dimethoxybenzenesulfonamide, also known as DEDPM, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1,1-diethyl-2-propyn-1-yl)-2,5-dimethoxybenzenesulfonamide involves the selective inhibition of the TASK-3 potassium channel. This channel is involved in the regulation of neuronal excitability and is expressed in various regions of the brain, including the hippocampus and cortex. By inhibiting this channel, this compound can modulate neuronal activity and potentially alleviate the symptoms of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neuronal activity and the regulation of ion channels. In addition, this compound has been shown to have anti-inflammatory properties and can potentially alleviate the symptoms of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(1,1-diethyl-2-propyn-1-yl)-2,5-dimethoxybenzenesulfonamide has several advantages for use in lab experiments, including its high selectivity for the TASK-3 potassium channel and its potential applications in various fields. However, there are also some limitations to its use, including its relatively low solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(1,1-diethyl-2-propyn-1-yl)-2,5-dimethoxybenzenesulfonamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, and the exploration of its potential as a therapeutic agent for various neurological and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects at different concentrations.

Scientific Research Applications

N-(1,1-diethyl-2-propyn-1-yl)-2,5-dimethoxybenzenesulfonamide has been extensively used in scientific research for its potential applications in various fields. One of the most significant applications of this compound is in the field of neuroscience, where it has been used as a selective inhibitor of the TASK-3 potassium channel. This channel is involved in the regulation of neuronal excitability and has been implicated in various neurological disorders, including epilepsy and depression.